Cas no 1311718-50-9 (2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1311718-50-9
• MF: C₂₀H₂₇N₃O₂
• MW: 341.447284936905
• CID: 5673929
• PubChem ID: 53530029
• Update Time: 2025-10-21

2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z802804992
• EN300-26686159
• 2-[benzyl(oxolan-2-ylmethyl)amino]-N-(1-cyanocyclopentyl)acetamide
• 1311718-50-9
• AKOS034591871
• 2-{benzyl[(oxolan-2-yl)methyl]amino}-N-(1-cyanocyclopentyl)acetamide
• 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C20H27N3O2/c21-16-20(10-4-5-11-20)22-19(24)15-23(14-18-9-6-12-25-18)13-17-7-2-1-3-8-17/h1-3,7-8,18H,4-6,9-15H2,(H,22,24)
• InChI Key： MEKIDENIZHPELD-UHFFFAOYSA-N
• SMILES： O1CCCC1CN(CC1C=CC=CC=1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 341.21032711g/mol
• Monoisotopic Mass: 341.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide

Comprehensive Guide to 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide (CAS No. 1311718-50-9)

2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide (CAS No. 1311718-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a benzyl group, an oxolan-2-yl moiety, and a cyanocyclopentyl unit, which makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules.

The chemical properties of 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide (CAS No. 1311718-50-9) include a molecular weight of approximately 341.42 g/mol and a solubility profile that favors organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability under various pH conditions makes it suitable for in vitro and in vivo studies, particularly in the context of central nervous system (CNS) drug development. Recent trends in medicinal chemistry highlight the growing demand for small-molecule therapeutics with improved blood-brain barrier permeability, and this compound's structural features align well with these requirements.

One of the most searched topics in pharmaceutical research today revolves around neurodegenerative diseases and targeted therapies. Given the structural complexity of 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide, it has been explored in preclinical studies for its potential role in modulating protein-protein interactions and enzyme activity. Researchers are also investigating its utility in cancer immunotherapy and autoimmune disorders, as its scaffold offers versatility for further chemical modifications.

The synthesis of 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide (CAS No. 1311718-50-9) typically involves multi-step organic reactions, including amide coupling and reductive amination. These processes require high-precision conditions to ensure optimal yield and purity, which are critical for downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

From a market perspective, the demand for innovative drug intermediates like 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide is on the rise, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies and contract research organizations (CROs) are actively seeking novel compounds to expand their libraries for high-throughput screening. Additionally, the growing emphasis on AI-driven drug discovery has further amplified the need for structurally diverse molecules, positioning this compound as a promising candidate for future research.

In conclusion, 2-{benzyl(oxolan-2-yl)methylamino}-N-(1-cyanocyclopentyl)acetamide (CAS No. 1311718-50-9) represents a compelling area of study in modern medicinal chemistry. Its unique structural attributes, combined with its potential applications in neuropharmacology and oncology, make it a valuable asset for researchers. As the scientific community continues to explore new frontiers in drug development, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.